Cas no 446292-04-2 (4-(4-Nitrophenyl)-3-morpholinone)

• Product Name: 4-(4-Nitrophenyl)-3-morpholinone
• CAS No: 446292-04-2
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• MDL: MFCD08236741
• CID: 324559
• Update Time: 2025-05-22

4-(4-Nitrophenyl)-3-morpholinone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)morpholin-3-one
• 4-(4-Nitrophenyl)-3-morpholinone
• 3-Morpholinone, 4-(4- nitrophenyl)-
• 4-(4-Nitrophenyl)-3-
• 4-(4-NITROPHENYL)-3-MORPHOLINONE,YELLOW SOLID
• 4-(4-Nitrophenyl)-3-oxomorpholine
• 3-Morpholinone, 4-(4-nitrophenyl)-
• 3-Morpholinone,4-(4-nitrophenyl)-
• 4-(3-Oxo-4-morpholinyl)nitrobenzene
• MOR003
• BCP05340
• 4-(4-Morpholin-3-onyl)nitrobenzene
• 4-(4-Morpholin-3-onyl)-nitrobenzene
• 4-(4-Nitro-phenyl)-morpholin-3-one
• AB43897
• SY066022
• 4-(4-NITROPH
• 4-(4-Nitrophenyl)-3-morpholinon
• 4-(4-Nitrophényl)-3-morpholinone
• 4-(4-Nitrophenyl)morpholin-3-on
• T6NV DOTJ AR DNW
• 3-MORPHOLINONE 4-(4-NITROPHENYL)-
• 4-(4-Nitrophenyl)-3-morpholinone-d4
• GE-0240
• http:////www.amadischem.com/proen/517533/
• http://en.atomaxchem.com/446292-04-2.html
• nitrophenylmorpholinone
• rivaroxaban impurity 52

• MDL： MFCD08236741
• Inchi： 1S/C10H10N2O4/c13-10-7-16-6-5-11(10)8-1-3-9(4-2-8)12(14)15/h1-4H,5-7H2
• InChI Key： OWMGEFWSGOTGAU-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 222.06400
• Monoisotopic Mass: 222.064057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• Molecular Weight: 222.2g/mol
• XLogP3: 0.8

Experimental Properties

• Density: 1.397
• Boiling Point: 516.8°C at 760 mmHg
• Flash Point: 266.352°C
• Refractive Index: 1.595
• PSA: 75.36000
• LogP: 1.54620

4-(4-Nitrophenyl)-3-morpholinone Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(4-Nitrophenyl)-3-morpholinone

4-(4-Nitrophenyl)-3-morpholinone: A Comprehensive Overview

The compound 4-(4-Nitrophenyl)-3-morpholinone (CAS No. 446292-04-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholinone ring system with a nitrophenyl substituent. The morpholinone moiety, a six-membered ring containing an oxygen atom and a ketone group, contributes to the molecule's stability and reactivity, while the nitrophenyl group introduces electronic and steric effects that enhance its functional versatility.

Recent studies have highlighted the potential of 4-(4-Nitrophenyl)-3-morpholinone in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers have utilized computational modeling techniques to explore the compound's binding affinity with various protein targets, revealing promising interactions that could lead to novel therapeutic interventions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, making it a candidate for cancer treatment.

In addition to its pharmacological applications, 4-(4-Nitrophenyl)-3-morpholinone has also been investigated for its role in organic synthesis as a versatile building block. Its ability to undergo various nucleophilic and electrophilic reactions has made it valuable in constructing complex molecular architectures. A notable example is its use in the synthesis of heterocyclic compounds, which are widely used in agrochemicals and pharmaceuticals.

The synthesis of 4-(4-Nitrophenyl)-3-morpholinone typically involves multi-step reactions, often starting from readily available starting materials such as morpholine derivatives and nitrobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound.

From a structural perspective, the morpholinone ring system plays a critical role in determining the compound's physical and chemical properties. The presence of the ketone group imparts lipophilicity, while the oxygen atom facilitates hydrogen bonding interactions. These characteristics make 4-(4-Nitrophenyl)-3-morpholinone highly soluble in organic solvents and amenable to various analytical techniques such as NMR spectroscopy and mass spectrometry.

Moreover, the nitrophenyl substituent introduces additional functionality to the molecule. The nitro group is known for its strong electron-withdrawing properties, which can influence the electronic environment of the entire molecule. This feature has been exploited in designing sensors and materials with tailored electronic properties. For example, recent research has explored the use of this compound in constructing metal-organic frameworks (MOFs) for gas storage applications.

In terms of safety and handling, 4-(4-Nitrophenyl)-3-morpholinone should be treated with care due to its potential irritancy to eyes and skin. Proper personal protective equipment (PPE) should be worn during handling, and exposure should be minimized through appropriate ventilation systems. Despite these precautions, the compound is not classified as a hazardous material under standard regulations.

Looking ahead, ongoing research continues to uncover new applications for 4-(4-Nitrophenyl)-3-morpholinone across diverse fields. Its unique combination of structural features makes it an invaluable tool for advancing both academic research and industrial applications. As new synthetic methods emerge and computational tools improve, this compound is poised to play an even greater role in shaping future innovations in chemistry and beyond.